5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-1-(4-methylphenyl)-N-propyltriazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O/c1-4-9-15-14(19)13-11(3)18(17-16-13)12-7-5-10(2)6-8-12/h5-8H,4,9H2,1-3H3,(H,15,19)
• InChI Key: ZWZRQJHYUCXQKK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)C)C
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that belongs to the class of triazole derivatives. It is a bioactive molecule that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antimicrobial, antifungal, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, which are involved in various cellular processes. It has been suggested that the compound may act by inhibiting the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as the growth of various microorganisms such as bacteria and fungi. It has also been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential therapeutic applications. It has been shown to have a wide range of biological activities, which makes it a promising candidate for drug development. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 5-methyl-1-(4-methylphenyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide. One potential direction is the development of novel derivatives of the compound, which may have improved solubility and biological activity. Another direction is the study of the compound's mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, the compound could be studied for its potential use in combination therapies for the treatment of various diseases.